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Compound of Interest

Compound Name:
5-Methyl-2-

thiophenecarboxaldehyde

Cat. No.: B081332 Get Quote

This guide provides immediate, essential safety and logistical information for handling 5-
Methyl-2-thiophenecarboxaldehyde in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe operational procedures and

proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Methyl-2-thiophenecarboxaldehyde is classified as a combustible liquid.[1][2] While it is not

classified for acute oral, dermal, or inhalation toxicity, it is crucial to handle it with care to avoid

potential irritation and other health effects. The toxicological properties have not been fully

investigated.[1][2]

Table 1: Personal Protective Equipment (PPE) for Handling 5-Methyl-2-
thiophenecarboxaldehyde
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Protection Type Recommended PPE Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][2]

Hand Protection
Chemical-resistant, impervious

gloves

Nitrile rubber, Neoprene, or

PVC. Consider the

breakthrough time and

permeation rate.

Body Protection Lab coat, protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection
Not required under normal use

with adequate ventilation

If ventilation is inadequate or

aerosols are generated, use a

NIOSH-approved respirator

with an organic vapor

cartridge.[1] A dust mask of

type N95 (US) may also be

suitable in certain situations.

Safe Handling and Storage Protocol
Adherence to proper handling and storage protocols is critical to maintaining a safe laboratory

environment.

Handling:

Ventilation: Always handle 5-Methyl-2-thiophenecarboxaldehyde in a well-ventilated area,

preferably within a chemical fume hood.[1][2]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][2] Do not ingest or inhale.[1]

[2]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[1][2] Take precautionary measures against static discharge.[1][2]
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Grounding: For transfers of larger quantities, ensure containers are properly grounded and

bonded.

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Incompatible Materials: Store away from strong oxidizing agents, strong bases, and strong

reducing agents.[1][2]

Inert Atmosphere: For long-term storage, consider keeping under an inert atmosphere like

nitrogen.[1][2]

Temperature: Store at temperatures between 2-8°C.

Accidental Release and First Aid Measures
Immediate and appropriate response to spills and exposures is crucial.

Spill Response:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert material (e.g., sand, silica gel, acid binder,

universal binder, sawdust).

Collection: Collect the absorbed material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1][2]
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Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.[1][2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.[1][2]

Disposal Plan
Dispose of 5-Methyl-2-thiophenecarboxaldehyde and its containers in accordance with all

applicable federal, state, and local regulations. Do not dispose of down the drain.[1] Waste

materials should be handled by a licensed waste disposal company.

Quantitative Data Summary
Table 2: Physical and Chemical Properties of 5-Methyl-2-thiophenecarboxaldehyde

Property Value

CAS Number 13679-70-4[1][2]

Molecular Formula C₆H₆OS[3][4]

Molecular Weight 126.18 g/mol [3][4]

Appearance Liquid

Boiling Point 114 °C / 25 mmHg

Density 1.17 g/mL at 25 °C

Flash Point 78 °C / 172.4 °F (closed cup)

Refractive Index n20/D 1.583

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling and disposing of 5-Methyl-
2-thiophenecarboxaldehyde.

Preparation

Handling

Cleanup & Disposal

Emergency

Review SDS

Don Appropriate PPE

Work in Fume Hood

Dispense Chemical

Perform ExperimentSpill Occurs Exposure Occurs

Decontaminate Glassware

Segregate Waste

Dispose via Licensed Contractor

Follow Spill Response Follow First Aid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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